Cas no 1353948-41-0 (2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide)

• Product Name: 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide
• CAS No: 1353948-41-0
• MF: C₁₁H₁₅IN₂O
• MW: 318.154074907303
• CID: 2161870
• Update Time: 2025-06-07

2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-ethyl-n-(2-iodo-benzyl)-acetamide
• 2-Amino-N-ethyl-N-(2-iodobenzyl)acetamide
• AM92400
• 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide

• Inchi： 1S/C11H15IN2O/c1-2-14(11(15)7-13)8-9-5-3-4-6-10(9)12/h3-6H,2,7-8,13H2,1H3
• InChI Key： UUTKTUYFJFIFTC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CN(C(CN)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide

Introduction to 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide (CAS No. 1353948-41-0)

2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide (CAS No. 1353948-41-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Ethyl-N-(2-iodobenzyl)-2-aminoacetamide, has garnered attention due to its potential in the development of novel therapeutic agents and its role in various biochemical processes.

The chemical structure of 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide is characterized by an amine group, an ethyl substituent, and a 2-iodo-benzyl moiety attached to an acetamide backbone. This unique combination of functional groups imparts specific physicochemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodine atom, in particular, offers opportunities for radiolabeling and imaging studies, which are crucial in modern drug discovery and development.

Recent research has highlighted the potential of 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide in the context of targeted drug delivery systems. Studies have shown that compounds with similar structures can be effectively used to enhance the bioavailability and specificity of therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced cellular uptake and improved pharmacokinetic profiles when compared to their non-functionalized counterparts.

In addition to its role in drug delivery, 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide has been explored for its potential as a lead compound in the development of new antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) has shown that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. The mechanism of action involves the binding of the compound to specific protein targets, thereby disrupting viral replication cycles.

The synthesis of 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide typically involves multi-step reactions, including nucleophilic substitution and amide formation. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, leading to more efficient and cost-effective production methods.

In terms of safety and handling, it is important to note that while 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The future prospects for 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide are promising. Ongoing research is focused on expanding its applications in areas such as cancer therapy, neurodegenerative diseases, and inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with several compounds derived from this scaffold currently undergoing preclinical and clinical trials.

In conclusion, 2-Amino-N-ethyl-N-(2-iodo-benzyl)-acetamide (CAS No. 1353948-41-0) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique chemical structure and diverse biological activities make it a promising candidate for further exploration and development into novel therapeutic agents. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to significant advancements in healthcare.